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Compound of Interest

Compound Name: (R)-Tco4-peg2-NH2

Cat. No.: B12373879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional linker, (R)-Tco4-
peg2-NH2, a crucial tool in the development of targeted therapeutics, particularly in the field of

Proteolysis Targeting Chimeras (PROTACs). This document outlines its chemical properties,

mechanism of action, and detailed experimental protocols for its application in contemporary

drug discovery workflows.

Core Properties of (R)-Tco4-peg2-NH2
(R)-Tco4-peg2-NH2 is a versatile linker molecule characterized by a terminal amine (NH2)

group, a two-unit polyethylene glycol (PEG2) spacer, and a strained trans-cyclooctene (TCO)

moiety. This unique combination of functional groups makes it an ideal component for the

modular synthesis of complex bioconjugates.

Quantitative Data Summary
The key quantitative data for (R)-Tco4-peg2-NH2 are summarized in the table below for easy

reference.
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Property Value

Molecular Formula C15H28N2O4

Molecular Weight 300.39 g/mol

Appearance White to off-white solid

Purity Typically ≥95%

Solubility
Soluble in organic solvents such as DMSO and

DMF

Storage Store at -20°C for long-term stability

Mechanism of Action in Targeted Protein
Degradation
The primary application of (R)-Tco4-peg2-NH2 is in the construction of PROTACs. PROTACs

are heterobifunctional molecules that co-opt the cell's natural protein degradation machinery to

eliminate specific target proteins. A PROTAC typically consists of a ligand that binds to a target

protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.

The (R)-Tco4-peg2-NH2 linker plays a pivotal role in this architecture by enabling the efficient

and specific conjugation of the target-binding and E3 ligase-recruiting moieties. The terminal

amine group allows for standard amide bond formation with a carboxylic acid-functionalized

component. The key feature of this linker is the TCO group, which participates in a highly

efficient and bioorthogonal inverse electron demand Diels-Alder (iEDDA) "click" reaction with a

tetrazine-modified counterpart. This reaction is characterized by its rapid kinetics and high

specificity, proceeding readily under mild, aqueous conditions without the need for a catalyst.

Below is a diagram illustrating the general principle of PROTAC-mediated protein degradation.
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Caption: General signaling pathway of PROTAC-mediated protein degradation.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and evaluation of a

PROTAC utilizing the (R)-Tco4-peg2-NH2 linker. These protocols are representative and may

require optimization based on the specific properties of the target-binding and E3 ligase

ligands.

Synthesis of a PROTAC via TCO-Tetrazine Ligation
This protocol describes the final ligation step to synthesize a PROTAC using a tetrazine-

functionalized ligand (either for the target protein or the E3 ligase) and the (R)-Tco4-peg2-NH2
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linker.

Materials:

Tetrazine-functionalized binding moiety

(R)-Tco4-peg2-NH2

Anhydrous, amine-free solvent (e.g., DMSO, DMF)

Reaction vial

Stirring apparatus

High-performance liquid chromatography (HPLC) for purification

Liquid chromatography-mass spectrometry (LC-MS) and Nuclear Magnetic Resonance

(NMR) for characterization

Procedure:

Dissolution: Dissolve the tetrazine-functionalized binding moiety in the chosen anhydrous

solvent in a reaction vial.

Addition of Linker: Add an equimolar amount (1.0 to 1.2 equivalents) of (R)-Tco4-peg2-NH2
to the solution.

Reaction: Stir the reaction mixture at room temperature. The iEDDA reaction is typically rapid

and can be complete within 1-4 hours.

Monitoring: Monitor the progress of the reaction by LC-MS to observe the formation of the

desired product and the consumption of starting materials.

Purification: Once the reaction is complete, purify the crude product by preparative HPLC to

isolate the final PROTAC.

Characterization: Confirm the identity and purity of the final PROTAC product by LC-MS and

NMR spectroscopy.
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The following diagram outlines the experimental workflow for PROTAC synthesis.
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Caption: Experimental workflow for the synthesis of a PROTAC using TCO-tetrazine ligation.

Evaluation of PROTAC Activity
Once synthesized, the PROTAC must be evaluated for its ability to induce the degradation of

the target protein. A typical workflow involves a series of in vitro cellular assays.

Materials:
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Cell line expressing the target protein

Synthesized PROTAC

Cell culture medium and supplements

Western blotting reagents and antibodies (for the target protein and a loading control)

Proteasome inhibitor (e.g., MG132) as a negative control

Procedure:

Cell Seeding: Seed the cells in appropriate culture plates and allow them to adhere

overnight.

PROTAC Treatment: Treat the cells with varying concentrations of the synthesized PROTAC.

Include a vehicle control (e.g., DMSO) and a negative control (co-treatment with a

proteasome inhibitor).

Incubation: Incubate the cells for a desired period (e.g., 24-48 hours) to allow for protein

degradation.

Cell Lysis: Harvest the cells and prepare protein lysates.

Western Blotting: Perform western blotting to determine the levels of the target protein. Use

a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Data Analysis: Quantify the band intensities to determine the extent of protein degradation at

different PROTAC concentrations and calculate the DC50 (concentration at which 50%

degradation is observed).

This in-depth guide provides a solid foundation for the utilization of (R)-Tco4-peg2-NH2 in the

development of targeted protein degraders. The provided protocols and diagrams serve as a

starting point for researchers to design and execute their experiments in this exciting and

rapidly evolving field of drug discovery.

To cite this document: BenchChem. [Technical Guide: (R)-Tco4-peg2-NH2 for Advanced
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b12373879#r-tco4-peg2-nh2-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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